Cas no 1256355-59-5 (4-chloro-1h-indole-2-boronic acid)

• Product Name: 4-chloro-1h-indole-2-boronic acid
• CAS No: 1256355-59-5
• MF: C₈H₇BClNO₂
• MW: 195.410681009293
• MDL: MFCD11506061
• CID: 828681
• PubChem ID: 53216738
• Update Time: 2025-04-19

4-chloro-1h-indole-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-1H-indol-2-yl)boronic acid
• 4-CHLORO-1H-INDOLE-2-BORONIC ACID
• X1951
• 4-chloro-1h-indole-2-boronic acid

• MDL： MFCD11506061
• Inchi： 1S/C8H7BClNO2/c10-6-2-1-3-7-5(6)4-8(11-7)9(12)13/h1-4,11-13H
• InChI Key： ZZGLBGIEHZTTTH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(B(O)O)N2

Computed Properties

• Exact Mass: 195.02600
• Monoisotopic Mass: 195.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.25000
• LogP: 0.50110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles